Cas no 22902-71-2 (3-Pyridinamine,N-methyl-2,6-dinitro-)

• Product Name: 3-Pyridinamine,N-methyl-2,6-dinitro-
• CAS No: 22902-71-2
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• CID: 251479
• Update Time: 2024-01-26

3-Pyridinamine,N-methyl-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-methyl-2,6-dinitro-
• Pyridine,3-(methylamino)-2,6-dinitro- (8CI)
• Pyridine, 3-(methylamino)-2,6-dinitro- (8CI)

• Inchi： 1S/C6H6N4O4/c1-7-4-2-3-5(9(11)12)8-6(4)10(13)14/h2-3,7H,1H3
• InChI Key： YKZHMYYQFKZDAS-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=NC([N+]([O-])=O)=CC=C1NC

Computed Properties

• Exact Mass: 198.03898
• Monoisotopic Mass: 198.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2

Experimental Properties

• PSA: 111.2